3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13ClN4OS
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-6-[(2-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13ClN4OS/c1-11-6-2-5-9-14(11)23-10-15-21-22-16(19-20-17(22)24-15)12-7-3-4-8-13(12)18/h2-9H,10H2,1H3
• InChI Key: VUJDTWDBJMINHV-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=CC=C4Cl

Description

3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CMT-3, is a synthetic compound with potential anti-cancer properties. It belongs to the class of triazolo-thiadiazoles, which have been studied for their diverse pharmacological activities. CMT-3 has been shown to inhibit the growth of various cancer cells, including breast, prostate, and lung cancer cells.

Mechanism of Action

3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its anti-cancer effects through multiple mechanisms. It has been shown to inhibit the activity of protein kinase C (PKC), which is a family of enzymes involved in cell proliferation, differentiation, and apoptosis. 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also inhibits the activity of MMPs, as mentioned earlier. Additionally, 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce apoptosis in cancer cells by activating caspases. It also inhibits the activity of MMPs, which are involved in tumor invasion and metastasis. 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of PKC, which is involved in cell proliferation, differentiation, and apoptosis. Additionally, 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the activity of NF-κB, which is involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential anti-cancer properties. It has been shown to inhibit the growth of various cancer cells and induce apoptosis. Additionally, 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of MMPs, which are overexpressed in many types of cancer and play a crucial role in tumor invasion and metastasis.
One limitation of using 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential toxicity. 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have cytotoxic effects on normal cells as well as cancer cells. Therefore, careful consideration should be given to the dosage and duration of treatment when using 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments.

Future Directions

1. Further investigation of the mechanisms of action of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in cancer cells.
2. Development of more potent and selective analogs of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole for anti-cancer therapy.
3. Investigation of the potential of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a combination therapy with other anti-cancer drugs.
4. Investigation of the potential of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent for other diseases, such as inflammation and autoimmune disorders.
5. Investigation of the potential of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a diagnostic tool for cancer.

Synthesis Methods

The synthesis of 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorobenzaldehyde with 2-methylphenol to form 2-(2-chlorophenyl)-2-methylphenol. This intermediate is then reacted with thiourea and sodium hydroxide to form 3-(2-chlorophenyl)-1,2,4-triazole-5-thiol. Finally, the reaction of this compound with 2-(chloromethyl)phenyl methyl ether yields 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its anti-cancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspases, which are enzymes that play a crucial role in apoptosis. 3-(2-Chlorophenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. MMPs are overexpressed in many types of cancer and play a crucial role in tumor invasion and metastasis.